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Compound of Interest

Compound Name: Peroxy Orange 1

Cat. No.: B560250

For Researchers, Scientists, and Drug Development Professionals

Introduction

Peroxy Orange 1 (PO1) is a highly selective and sensitive fluorescent probe designed for the
detection of hydrogen peroxide (H2032) in living cells.[1][2] Its excellent cell permeability allows
for the direct imaging of intracellular H202 dynamics, a key reactive oxygen species (ROS)
involved in a multitude of cellular signaling pathways and pathological conditions.[1][3][4] PO1's
mechanism relies on the specific oxidation of a boronate group to a phenol by H202, which
triggers a bright, "turn-on" orange fluorescence. This high specificity prevents cross-reactivity
with other ROS such as superoxide anions or nitric oxide, ensuring targeted detection of H20:x.

The probe's spectral properties, with an excitation maximum around 543 nm and emission in
the orange spectrum (565-750 nm), make it compatible with common green fluorescent probes
(like GFP or APF) for multicolor imaging experiments. This enables researchers to
simultaneously monitor different cellular events or distinguish between various ROS, providing
a more comprehensive understanding of cellular redox biology in processes like immune
responses and growth factor signaling.

Key Properties of Peroxy Orange 1

The following table summarizes the essential characteristics of Peroxy Orange 1 for easy
reference.
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Property Value Source(s)

Target Analyte Hydrogen Peroxide (H2032)

) . H202-mediated boronate to
Mechanism of Action o
phenol oxidation

. Yes, suitable for live-cell
Cell Permeability

imaging
Excitation Wavelength ~543 nm
Emission Wavelength 565 - 750 nm
N Soluble in DMSO (up to 10
Solubility
mM)
Recommended Storage Store stock solutions at -20°C

RAW 264.7 macrophages,
A431 cells

Common Cell Lines Used

Mechanism of Action

Peroxy Orange 1's selectivity for H202 is based on a specific chemical reaction. The non-
fluorescent probe contains a boronate ester group. In the presence of hydrogen peroxide, this
boronate is oxidized, converting it into a phenol. This structural change results in the formation
of a highly fluorescent rhodol dye, which emits a strong orange signal.
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Preparation Experiment
1. Seed cells on coverslips 3. Prepare fresh PO1
(2 days prior) loading buffer (5-10 uM)

' '

2. Serum-starve cells
(18 hours prior, if needed)

4. Wash cells with buffer

l

(5. Incubate cells with PO1

(37°C, 40-60 min)

(6. Wash to remove excess probe)

7. Add stimulus (e.g., EGF)
(for desired time)

8. Image cells
(Ex: 543 nm, Em: 565-750 nm)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b560250#peroxy-orange-1-cell-permeability-and-
loading-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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